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Compound of Interest

Compound Name: Dipentylamine

Cat. No.: B1346568 Get Quote

An In-depth Technical Guide to the Physicochemical Properties of Dipentylamine

This technical guide provides a comprehensive overview of the boiling point and vapor

pressure of dipentylamine, targeting researchers, scientists, and professionals in drug

development. It includes key physical data, detailed experimental methodologies for

determining these properties, and a visual representation of the general experimental workflow.

Physicochemical Data of Dipentylamine
Dipentylamine, also known as di-n-amylamine, is a secondary amine with the chemical

formula C₁₀H₂₃N. It presents as a colorless to light-yellow liquid with a characteristic pungent,

ammonia-like odor[1][2][3]. Understanding its physical properties, such as boiling point and

vapor pressure, is crucial for its application in the manufacturing of rubbers, resins, and dyes,

as well as for ensuring safe handling and storage[2].

The key quantitative data for the boiling point and vapor pressure of dipentylamine are

summarized in the table below.
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Property Value Conditions Source

Boiling Point 202-203 °C At 760 mmHg [1][4]

202.5 °C Not Specified [2][3]

396-397 °F At 760 mmHg [2]

Vapor Pressure 0.3 mm Hg At 20 °C [3][4][5]

40 Pa At 20 °C [1]

0.15 mm Hg At 25 °C [2][3]

Experimental Protocols for Determination of
Physical Properties
While specific experimental reports detailing the determination of dipentylamine's boiling point

and vapor pressure are not readily available, this section outlines the standard, widely

accepted methodologies used for amines and similar organic compounds.

Boiling Point Determination
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. For accurate determination, especially for pure substances, several laboratory

techniques are employed.

a) Thiele Tube Method

This method is one of the most common and simplest ways to determine a boiling point using a

small amount of sample (less than 0.5 mL)[6].

Apparatus: A Thiele tube, mineral oil, a small test tube (e.g., a Durham tube), a capillary tube

(sealed at one end), a thermometer, and a Bunsen burner or other heat source.

Procedure:

A small amount of the dipentylamine sample is placed into the small test tube.
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A capillary tube, with its open end downwards, is placed inside the test tube containing the

sample.

The test tube is attached to a thermometer, ensuring the sample is level with the

thermometer's bulb.

This assembly is placed in a Thiele tube filled with mineral oil, ensuring the heat is

distributed evenly by convection.

The Thiele tube is gently heated. As the temperature rises, the air trapped in the capillary

tube expands and escapes as bubbles.

Heating continues until a continuous and rapid stream of bubbles emerges from the

capillary tube. This indicates the temperature is just above the liquid's boiling point.

The heat source is then removed. As the apparatus cools, the stream of bubbles will slow

down and eventually stop. The boiling point is the temperature at which the liquid just

begins to be drawn back into the capillary tube[6]. The external barometric pressure

should always be recorded.

b) Distillation Method

If a larger quantity of the substance is available, a simple distillation can be used for both

purification and boiling point determination[6].

Apparatus: A distillation flask, a condenser, a receiving flask, a thermometer, a heat source

(e.g., heating mantle), and boiling chips.

Procedure:

The dipentylamine sample (at least 5 mL) and a few boiling chips are placed in the

distillation flask.

The distillation apparatus is assembled. The thermometer is positioned so that the top of

its bulb is level with the bottom of the side-arm of the distillation flask. This ensures the

thermometer measures the temperature of the vapor that is in thermal equilibrium with the

boiling liquid.
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The liquid is heated to a steady boil.

The temperature is recorded when the vapor condensation ring is stable on the

thermometer bulb and liquid is collecting in the receiving flask at a steady rate. This stable

temperature reading is the boiling point of the substance at the recorded atmospheric

pressure.

Vapor Pressure Determination
Vapor pressure is a measure of a substance's tendency to evaporate. It is a critical parameter

for process design and safety assessments.

a) Ebulliometry (Dynamic Method)

An ebulliometer is a device used to accurately measure the boiling point of a liquid at a

controlled pressure. By varying the pressure, a vapor pressure curve can be generated.

Apparatus: A modified Swietoslawski ebulliometer is often used, which consists of a boiling

flask, a Cottrell pump to spray the boiling liquid over the thermometer well, a condenser, and

connections to a pressure control and measurement system[7].

Procedure:

The pure dipentylamine sample is placed in the ebulliometer.

The system pressure is set and maintained at a specific value using a vacuum pump

and/or an inert gas supply (like nitrogen)[7].

The sample is heated to its boiling point under the set pressure. The Cottrell pump

ensures that the thermometer is in equilibrium with the boiling liquid and its vapor,

preventing superheating.

The temperature and pressure are recorded once the system reaches a stable equilibrium

(stable boiling).

The procedure is repeated at different pressures to obtain a series of data points (pressure

vs. temperature), which can be used to model the vapor pressure behavior of the

substance.
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b) Static Method

The static method involves placing the degassed substance in a thermostated container and

measuring the pressure of the vapor in equilibrium with the liquid at a specific temperature.

Apparatus: A thermostated vessel, a pressure transducer (e.g., a capacitance diaphragm

gauge), a vacuum system, and a temperature measurement device[8].

Procedure:

The dipentylamine sample is placed in the vessel.

The sample is thoroughly degassed to remove any dissolved gases, often through several

freeze-pump-thaw cycles.

The vessel is brought to the desired temperature using a thermostat.

Once the temperature has stabilized, the pressure inside the vessel, which is the vapor

pressure of the substance, is measured by the pressure transducer.

Measurements are repeated at various temperatures to establish the vapor pressure

curve. To ensure accuracy and detect systematic errors, measurements can be repeated

randomly at different temperatures[8].

Experimental Workflow Visualization
The following diagram illustrates a generalized workflow for the experimental determination of

the boiling point and vapor pressure of a chemical substance like dipentylamine.
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Caption: Generalized workflow for determining boiling point and vapor pressure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426
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